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Executive Summary
A comprehensive review of publicly available toxicological data for 2-Ethyl-5-
methylhexanamide (CAS No. 102450-10-2) reveals a significant lack of empirical data to

construct a complete safety profile. Currently, there are no registered studies on its acute or

chronic toxicity, genotoxicity, reproductive effects, or its potential for dermal and ocular irritation.

This document outlines the available information and details the necessary toxicological

endpoints that would be required to perform a thorough safety assessment, in line with

internationally recognized guidelines.

Chemical and Physical Properties
While toxicological data is scarce, the basic chemical and physical properties of 2-Ethyl-5-
methylhexanamide have been computed and are available through public databases like

PubChem.[1] A summary of these properties is presented in Table 1.

Table 1: Computed Chemical and Physical Properties of 2-Ethyl-5-methylhexanamide
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Property Value Source

Molecular Formula C9H19NO PubChem[1]

Molecular Weight 157.25 g/mol PubChem[1]

IUPAC Name 2-ethyl-5-methylhexanamide PubChem[1]

CAS Number 102450-10-2 PubChem[1]

XLogP3-AA (LogP) 2.2 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 5 PubChem[1]

Note: These properties are computationally derived and have not been experimentally verified

in the available literature.

Toxicological Data: A Critical Gap
As of the date of this report, a thorough search of scientific literature and regulatory databases

has not yielded any specific toxicological studies for 2-Ethyl-5-methylhexanamide. To

establish a comprehensive safety profile, a suite of standardized tests would be necessary. The

following sections outline the typical experimental data required for a chemical substance of

this nature, largely based on the Organisation for Economic Co-operation and Development

(OECD) Guidelines for the Testing of Chemicals.[2][3]

Acute Toxicity
There is no available data on the acute toxicity of 2-Ethyl-5-methylhexanamide via oral,

dermal, or inhalation routes. Such studies are fundamental in determining the intrinsic toxicity

of a substance after a single exposure and are used to calculate metrics like the LD50 (Lethal

Dose, 50%).

Dermal and Ocular Irritation
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No studies were found that assess the potential of 2-Ethyl-5-methylhexanamide to cause skin

or eye irritation or corrosion.

Genotoxicity
There is no information on the genotoxic potential of 2-Ethyl-5-methylhexanamide. A standard

battery of in vitro and in vivo tests would be required to assess its potential to induce gene

mutations or chromosomal damage.

Repeated Dose Toxicity
Data on the effects of repeated or chronic exposure to 2-Ethyl-5-methylhexanamide is not

available. Sub-chronic (e.g., 28-day or 90-day studies) and chronic toxicity studies are essential

for identifying target organs and establishing a No-Observed-Adverse-Effect Level (NOAEL).

Reproductive and Developmental Toxicity
The potential effects of 2-Ethyl-5-methylhexanamide on fertility, reproduction, and embryonic

development have not been evaluated.

General Workflow for Toxicological Safety
Assessment
In the absence of specific data for 2-Ethyl-5-methylhexanamide, a generalized workflow for

the toxicological safety assessment of a chemical is presented below. This process illustrates

the logical progression from initial characterization to a comprehensive risk assessment.
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Phase 1: Hazard Identification

Phase 2: In Vitro & In Vivo Testing

Phase 3: Dose-Response & Risk Characterization

Physicochemical Characterization

In Silico / QSAR Modeling

Acute Toxicity (Oral, Dermal, Inhalation)

Literature Review & Analogue Analysis

Dermal & Ocular Irritation

Genotoxicity (e.g., Ames, Micronucleus)

Repeated Dose Toxicity (28-day, 90-day)

Reproductive & Developmental Toxicity

Dose-Response Assessment

Derivation of Health-Based Guidance Values (e.g., NOAEL, PDE)

Risk Characterization

Exposure Assessment
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A generalized workflow for toxicological safety assessment.
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Conclusion and Recommendations
The current body of scientific and regulatory literature does not contain sufficient data to

complete a safety and toxicological profile for 2-Ethyl-5-methylhexanamide. For any

application involving potential human exposure, it is strongly recommended that a full suite of

toxicological studies, following established international guidelines such as those from the

OECD, be conducted. The absence of data precludes the establishment of any safe exposure

levels and highlights a critical knowledge gap for this compound. Researchers and developers

should proceed with caution and consider commissioning the necessary studies to ensure

safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1211977?utm_src=pdf-body
https://www.benchchem.com/product/b1211977?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-5-methylhexanamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-5-methylhexanamide
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.benchchem.com/product/b1211977#toxicological-data-and-safety-profile-of-2-ethyl-5-methylhexanamide
https://www.benchchem.com/product/b1211977#toxicological-data-and-safety-profile-of-2-ethyl-5-methylhexanamide
https://www.benchchem.com/product/b1211977#toxicological-data-and-safety-profile-of-2-ethyl-5-methylhexanamide
https://www.benchchem.com/product/b1211977#toxicological-data-and-safety-profile-of-2-ethyl-5-methylhexanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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